Cas no 950-81-2 (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde)

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde structure

950-81-2 structure

Product Name:1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde

CAS No:950-81-2

MF:C₁₂H₁₂N₂O₂

MW:216.235882759094

MDL:MFCD00003144

CID:808017

PubChem ID:70371

Update Time:2024-10-25

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxaldehyde
- 4-Formyl Antipyrine
- 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
- 1,5-dimethyl-3-oxo-2-phenylpyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
- 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-Pyrazole-4-carboxaldehyde
- 4-ANTIPYRINECARBOXALDEHYDE
- 1,5-Dimethyl-3-oxo-2-phenyl
- 2,3-Dimethyl-4-formyl-1-phenyl-3-pyrazolin-5-one
- 2,3-dimethyl-5-oxo-1-phenyl-3-pyrazoline-4-carbaldehyde
- 4-formyl-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
- 4-formyl-2,3-dimethyl-1-phenyl-3-pyrazoline-5-one
- Antipyraldehyde
- F0348-3312
- 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxaldehyde (ACI)
- Antipyraldehyde (6CI, 7CI, 8CI)
- 2,3-Dimethyl-4-formyl-1-phenyl-5-pyrazolone
- 2,3-Dimethyl-5-oxo-1-phenyl-3-pyrazoline-4-carboxaldehyde
- 4-Formylantipyrine
- NSC 60408
- 4-Formyl-antipyrine
- SCHEMBL680008
- 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carbaldehyde
- SMR000304566
- J-640197
- CS-0105020
- EN300-27803
- PS-7929
- SR-01000078751
- 1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
- NSC-60408
- CHEBI:177038
- ALBB-021324
- 4-Antipyrine carboxaldehyde
- MLS000720037
- MFCD00003144
- STK895073
- DB-057553
- 950-81-2
- SY081537
- DTXSID10241720
- Q63398926
- Antipyrinaldehyd
- 1H-Pyrazole-4-carboxaldehyde,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
- Y9E78M8HLW
- EINECS 213-452-0
- NSC60408
- 4-Antipyrinecarboxaldehyde, 97%
- SR-01000078751-1
- [(1R,2S,5R)-2-isopropenyl-5-methyl-cyclohexyl] acetate
- NCGC00245823-01
- AKOS001482867
- NS00010891
- J-800198
- CHEMBL1705468
- HMS2590M05
- Antipyrine, 4-formyl-
- Z247607354
- D94688
- 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
- MDL： MFCD00003144
- Inchi： 1S/C12H12N2O2/c1-9-11(8-15)12(16)14(13(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
- InChI Key： QFYZFYDOEJZMDX-UHFFFAOYSA-N
- SMILES： O=CC1=C(C)N(C)N(C2C=CC=CC=2)C1=O

Computed Properties

Exact Mass: 216.09000
Monoisotopic Mass: 216.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 343
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 40.6A^2

Experimental Properties

Color/Form: Not determined
Density: 1.292
Melting Point: 162-165 °C (lit.)
Boiling Point: 334.8°Cat760mmHg
Flash Point: 145.4°C
Refractive Index: 1.651
PSA: 44.00000
LogP: 1.29690
Solubility: Not determined

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	123250-25G	1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde	950-81-2		25g	¥2108.7	2023-12-10
Fluorochem	230733-1g	1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxaldehyde	950-81-2	95%	1g	￡18.00	2022-02-28
Fluorochem	230733-5g	1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxaldehyde	950-81-2	95%	5g	￡52.00	2022-02-28
TRC	F696850-1g	4-Formyl Antipyrine	950-81-2		1g	$81.00	2023-05-18
TRC	F696850-2g	4-Formyl Antipyrine	950-81-2		2g	$88.00	2023-05-18
TRC	F696850-2.5g	4-Formyl Antipyrine	950-81-2		2.5g	$92.00	2023-05-18
TRC	F696850-5g	4-Formyl Antipyrine	950-81-2		5g	$ 121.00	2023-09-07
TRC	F696850-10g	4-Formyl Antipyrine	950-81-2		10g	$ 135.00	2022-06-04
TRC	F696850-25g	4-Formyl Antipyrine	950-81-2		25g	$293.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04295-25g	1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde	950-81-2	97%	25g	¥2678.0	2024-07-18

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Suppliers

Amadis Chemical Company Limited

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(CAS:950-81-2)1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde

Order Number:A845169

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:05

Price ($):189.0

Email:sales@amadischem.com

Product Official Link

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